Cas no 226699-48-5 (6H-2,5a-Methano-1-benzoxepin-10-ol, 4-bromo-2,5,9,9a-tetrahydro-5,5,8,10-tetramethyl-, (2S,5aS,9aS,10R)-)

• Product Name: 6H-2,5a-Methano-1-benzoxepin-10-ol, 4-bromo-2,5,9,9a-tetrahydro-5,5,8,10-tetramethyl-, (2S,5aS,9aS,10R)-
• CAS No: 226699-48-5
• MF: C₁₅H₂₁BrO₂
• MW: 313.23013210815
• CID: 264897
• Update Time: 2024-03-01

6H-2,5a-Methano-1-benzoxepin-10-ol, 4-bromo-2,5,9,9a-tetrahydro-5,5,8,10-tetramethyl-, (2S,5aS,9aS,10R)- Chemical and Physical Properties

Names and Identifiers

• 6H-2,5a-Methano-1-benzoxepin-10-ol,4-bromo-2,5,9,9a-tetrahydro-5,5,8,10-tetramethyl-, (2S,5aS,9aS,10R)-
• (+)-Claviol
• Claviol
• 6H-2,5a-Methano-1-benzoxepin-10-ol, 4-bromo-2,5,9,9a-tetrahydro-5,5,8,10-tetramethyl-, (2S,5aS,9aS,10R)-

• Inchi： 1S/C15H21BrO2/c1-9-5-6-15-12(7-9)18-11(14(15,4)17)8-10(16)13(15,2)3/h5,8,11-12,17H,6-7H2,1-4H3/t11-,12-,14-,15+/m0/s1
• InChI Key： MLMXKHPTSSZDLM-NZBPQXDJSA-N
• SMILES： O1[C@@]2([H])CC(C)=CC[C@]32[C@@](C)(O)[C@]1([H])C=C(Br)C3(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• XLogP3: 2.343

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Chamigranes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Chamigranes